Cas no 1795296-46-6 (3-[2-[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-oxoethyl]-2-oxazolidinone)

• Product Name: 3-[2-[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-oxoethyl]-2-oxazolidinone
• CAS No: 1795296-46-6
• MF: C₁₇H₂₁ClN₂O₃
• MW: 336.813243627548
• CID: 5368603
• Update Time: 2025-10-29

3-[2-[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-oxoethyl]-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• 3-[2-[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-oxoethyl]-2-oxazolidinone

• Inchi： 1S/C17H21ClN2O3/c18-15-6-4-13(5-7-15)14-3-1-2-8-19(11-14)16(21)12-20-9-10-23-17(20)22/h4-7,14H,1-3,8-12H2
• InChI Key： FZGKAOKEHWSUDZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC(N2CCCCC(C3=CC=C(Cl)C=C3)C2)=O)C1=O

Experimental Properties

• Density: 1.266±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.4±50.0 °C(Predicted)
• pka: -1.18±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[2-[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-oxoethyl]-2-oxazolidinone

Introduction to 3-[2-[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-oxoethyl]-2-oxazolidinone (CAS No. 1795296-46-6)

3-[2-[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-oxoethyl]-2-oxazolidinone (CAS No. 1795296-46-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial properties. The unique structural features of this compound, particularly the presence of a 3-(4-chlorophenyl)hexahydro-1H-azepin-1-yl moiety, make it a promising candidate for the development of new therapeutic agents.

The oxazolidinone core is a well-established scaffold in the design of antibiotics, particularly against gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE). The introduction of the 3-(4-chlorophenyl)hexahydro-1H-azepin-1-yl group enhances the lipophilicity and bioavailability of the molecule, potentially improving its pharmacokinetic properties and reducing the risk of resistance development.

Recent studies have highlighted the potential of 3-[2-[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-oxoethyl]-2-oxazolidinone in addressing multidrug-resistant bacterial infections. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited potent antibacterial activity against a wide range of gram-positive bacteria, including clinically relevant strains such as MRSA and VRE. The researchers also noted that the compound showed minimal cytotoxicity towards mammalian cells, suggesting a favorable safety profile.

The mechanism of action of 3-[2-[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-oxoethyl]-2-oxazolidinone involves inhibition of protein synthesis by binding to the 50S ribosomal subunit. This binding disrupts the formation of functional ribosomes, thereby preventing the synthesis of essential proteins required for bacterial survival. The unique binding site and mode of action make it less susceptible to common resistance mechanisms, such as efflux pumps and target site mutations.

In addition to its antibacterial properties, 3-[2-[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-oxoethyl]-2-oxazolidinone has shown promise in other therapeutic areas. Preliminary studies have indicated potential anti-inflammatory and antiviral activities, which could broaden its clinical applications. For instance, a study published in Antiviral Research reported that this compound exhibited inhibitory effects on viral replication in vitro, suggesting its potential as an antiviral agent.

The development process for 3-[2-[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-oxoethyl]-2-oxazolidinone has been marked by rigorous preclinical testing and optimization. In vitro and in vivo studies have consistently demonstrated its efficacy and safety, paving the way for further clinical evaluation. Current efforts are focused on optimizing its formulation and delivery methods to enhance its therapeutic potential.

The pharmaceutical industry is increasingly recognizing the importance of compounds like 3-[2-[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-oxyethyl]-2-oxydazonine in combating drug-resistant infections. As antibiotic resistance continues to pose a significant global health challenge, the discovery and development of new antibacterial agents are crucial. The unique structural features and multifaceted biological activities of 3-[2-[3-(4-Chlorophenyl)hexahydro-1H-a zepin - 1 - yl] - 2 - oxoethyl] - 2 - ox azolidi none position it as a promising candidate for future therapeutic applications.

In conclusion, 3-[2-[3-(4-Chlorophenyl)hexahydro-H-a zepi n - 1 - yl] - 2 - oxoethyl] - 2 - ox azoli dine one (CAS No. 1795296 - 46 - 6) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its potent antibacterial activity, favorable safety profile, and potential for broader therapeutic applications make it an exciting area of ongoing investigation and development.